![molecular formula C12H19NO3 B6236732 tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate CAS No. 2075712-96-6](/img/no-structure.png)
tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
Overview
Description
Tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate, commonly referred to as TAC, is a compound with a variety of applications in the field of organic synthesis. It is a versatile reagent that can be used in a variety of reactions, including the synthesis of a variety of compounds, such as amides, esters, and nitriles. This compound has been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. In addition, TAC has been used in the synthesis of a variety of other compounds, including polymers, dyes, and pigments.
Scientific Research Applications
TAC has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, dyes, and pigments. In addition, TAC has been used in the synthesis of a variety of complex organic molecules, such as peptides and proteins.
Mechanism of Action
The mechanism of action of TAC is not fully understood. However, it is believed that the reaction of TAC with other compounds is mediated by the formation of a covalent bond between the two molecules. This covalent bond is believed to be stabilized by the presence of an electron-withdrawing group, such as an oxygen atom, on the TAC molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of TAC are not fully understood. However, it is believed that TAC may have a variety of effects on the body, including the regulation of enzymes and hormones, as well as the regulation of cellular processes. In addition, TAC may also have an effect on the immune system and may be involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
TAC has a number of advantages when used in laboratory experiments. It is relatively inexpensive and readily available, and it is relatively stable and non-toxic. In addition, TAC can be used in a variety of reactions, making it a versatile reagent for organic synthesis. However, TAC can be difficult to work with, as it is a highly reactive compound.
Future Directions
There are a number of potential future directions for research involving TAC. One potential direction is to further investigate the biochemical and physiological effects of TAC. In addition, further research could be conducted on the synthesis of complex organic molecules using TAC. Finally, further research could be conducted on the use of TAC in the synthesis of polymers, dyes, and pigments.
Synthesis Methods
TAC can be synthesized through a variety of methods. One of the most common methods involves the reaction of tert-butyl alcohol with acetic anhydride in the presence of a catalyst, such as p-toluenesulfonic acid. This reaction produces tert-butyl acetate, which can then be converted to TAC by the reaction of tert-butyl acetate with azabicyclohexane-3-carboxylic acid in the presence of a base, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent acetylation of the resulting compound.", "Starting Materials": [ "3-aminocyclopentene", "tert-butyl chloroformate", "acetic anhydride", "triethylamine", "dichloromethane", "sodium bicarbonate", "water", "brine" ], "Reaction": [ "Protection of the amine group of 3-aminocyclopentene with tert-butyl chloroformate and triethylamine in dichloromethane to form tert-butyl (1R,5S)-3-azabicyclo[3.1.0]hexane-3-carboxylate", "Addition of 1R hydroxyl group to tert-butyl (1R,5S)-3-azabicyclo[3.1.0]hexane-3-carboxylate using sodium bicarbonate and water to form tert-butyl (1R,5S,6R)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate", "Formation of the bicyclic ring system by intramolecular cyclization of tert-butyl (1R,5S,6R)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate using acetic anhydride and triethylamine to form tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate", "Purification of the final product using standard techniques such as extraction, washing with water and brine, and drying" ] } | |
CAS RN |
2075712-96-6 |
Product Name |
tert-butyl (1R,5S,6R)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate |
Molecular Formula |
C12H19NO3 |
Molecular Weight |
225.3 |
Purity |
95 |
Origin of Product |
United States |
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